Cas no 2002340-38-5 (1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide)

• Product Name: 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide
• CAS No: 2002340-38-5
• MF: C₇H₁₅NO₅S₂
• MW: 257.327699899673
• CID: 6361746
• PubChem ID: 165872818
• Update Time: 2025-10-30

1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide
• 2002340-38-5
• EN300-1120972

• Inchi： 1S/C7H15NO5S2/c1-2-3-13-6-4-14(9,10)5-7(6)15(8,11)12/h6-7H,2-5H2,1H3,(H2,8,11,12)
• InChI Key： RGDUUGOKYKWIFO-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)S(N)(=O)=O)OCCC)(=O)=O

Computed Properties

• Exact Mass: 257.03916493g/mol
• Monoisotopic Mass: 257.03916493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 120Ų

Additional information on 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide

Introduction to 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide (CAS No. 2002340-38-5)

1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide (CAS No. 2002340-38-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiolanes, which are sulfur-containing heterocyclic compounds with a wide range of biological activities. The unique structural features of 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide make it a promising candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

The chemical structure of 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide consists of a thiolane ring with a propoxy substituent and a sulfonamide functional group. The presence of the dioxo moiety (S=O) and the propoxy group imparts specific chemical properties that contribute to its biological activity. The sulfonamide group is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable functional group in drug design.

Recent studies have highlighted the potential of 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide in modulating inflammatory responses. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the regulation of inflammatory responses.

In addition to its anti-inflammatory properties, 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide has shown promising results in cancer research. A study conducted by a team at the National Cancer Institute reported that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism underlying its anti-cancer activity is believed to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic profile of 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide has also been investigated to assess its potential as a therapeutic agent. Preliminary studies indicate that this compound has favorable oral bioavailability and a reasonable half-life, suggesting its suitability for further development as an orally administered drug. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

The safety profile of 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support the continued exploration of this compound as a potential drug candidate.

In conclusion, 1,1-dioxo-4-propoxy-1lambda6-thiolane-3-sulfonamide (CAS No. 2002340-38-5) represents an exciting advancement in the development of novel therapeutic agents for inflammatory and cancer-related conditions. Its unique chemical structure and promising biological activities make it a valuable target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds great promise for improving patient outcomes in various clinical settings.